Cas no 94135-49-6 ((3R-(3alpha,3abeta,7beta,8aalpha))-1-(2,3,4,7,8,8a-Hexahydro-3,8,8-trimethyl-1H-3a,7-methanoazulen-6-yl)acetone)

(3R-(3alpha,3abeta,7beta,8aalpha))-1-(2,3,4,7,8,8a-Hexahydro-3,8,8-trimethyl-1H-3a,7-methanoazulen-6-yl)acetone structure
94135-49-6 structure
Product Name:(3R-(3alpha,3abeta,7beta,8aalpha))-1-(2,3,4,7,8,8a-Hexahydro-3,8,8-trimethyl-1H-3a,7-methanoazulen-6-yl)acetone
CAS No:94135-49-6
MF:C17H26O
MW:246.387745380402
CID:815871
PubChem ID:101592552
Update Time:2025-04-19

(3R-(3alpha,3abeta,7beta,8aalpha))-1-(2,3,4,7,8,8a-Hexahydro-3,8,8-trimethyl-1H-3a,7-methanoazulen-6-yl)acetone Chemical and Physical Properties

Names and Identifiers

    • (3R-(3alpha,3abeta,7beta,8aalpha))-1-(2,3,4,7,8,8a-Hexahydro-3,8,8-trimethyl-1H-3a,7-methanoazulen-6-yl)acetone
    • [3R-(3alpha,3abeta,7beta,8aalpha)]-1-(2,3,4,7,8,8a-hexahydro-3,8,8-trimethyl-1H-3a,7-methanoazulen-6-yl)acetone
    • 94135-49-6
    • EINECS 302-917-4
    • Inchi: 1S/C17H26O/c1-11-5-6-15-16(3,4)14-10-17(11,15)8-7-13(14)9-12(2)18/h7,11,14-15H,5-6,8-10H2,1-4H3/t11-,14+,15+,17+/m1/s1
    • InChI Key: PXXHMYGUMPKTPF-ZUFFMMDNSA-N
    • SMILES: O=C(C)CC1=CC[C@]23[C@H](C)CC[C@H]2C(C)(C)[C@H]1C3

Computed Properties

  • Exact Mass: 246.198365449g/mol
  • Monoisotopic Mass: 246.198365449g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 17.1Ų
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